Cas no 1198-61-4 (1,3-Dichlorotetrafluorobenzene)

• Product Name: 1,3-Dichlorotetrafluorobenzene
• CAS No: 1198-61-4
• MF: C₆Cl₂F₄
• MW: 218.963813781738
• CID: 41044
• PubChem ID: 70977
• Update Time: 2025-06-15

1,3-Dichlorotetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichlorotetrafluorobenzene
• 1,3-Dichloro-2,4,5,6-tetrafluorobenzene
• 1,2,3,5-Tetrafluor-4,6-dichlor-benzol
• 1,3-Dichlor-2,4,5,6-tetrafluor-benzol
• 3,5-Dichlor-1,2,4,6-tetrafluor-benzol
• 4,6-Dichlor-1,2,3,5-tetrafluor-benzol
• Benzene,1,3-dichloro-2,4,5,6-tetrafluoro
• Benzene,1,3-dichlorotetrafluoro
• EINECS 214-835-5
• m-dichlorotetrafluorobenzene
• Benzene,1,3-dichlorotetrafluoro- (7CI,8CI)
• 2,4,5,6-Tetrafluoro-1,3-dichlorobenzene
• FT-0606654
• AKOS015889794
• A804379
• Benzene, 1,3-dichlorotetrafluoro-
• Benzene, 1,3-dichloro-2,4,5,6-tetrafluoro-
• CCRIS 4138
• 2-[amino(butoxy)phosphoryl]oxy-1,4-dichloro-benzene
• SCHEMBL10589276
• LFIJIYWQWRQWQC-UHFFFAOYSA-N
• 1,3-Dichlorotetrafluorobenzene;1,3-dichloro-2,4,5,6-tetrafluoro-Benzene
• MFCD00075193
• NS00041978
• 1198-61-4
• DTXSID20152595
• DTXCID9075086
• 214-835-5
• 1,3-Dichloroperfluorobenzene
• DB-041506

• Inchi： 1S/C6Cl2F4/c7-1-3(9)2(8)5(11)6(12)4(1)10
• InChI Key： LFIJIYWQWRQWQC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1F)Cl)F)F)F

Computed Properties

• Exact Mass: 217.93100
• Monoisotopic Mass: 217.931318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.652 g/mL at 25 °C(lit.)
• Boiling Point: 150-152 °C(lit.)
• Flash Point: 164 °F
• Refractive Index: n20/D 1.468(lit.)
• PSA: 0.00000
• LogP: 3.54980

1,3-Dichlorotetrafluorobenzene Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,3-Dichlorotetrafluorobenzene

1,3-Dichlorotetrafluorobenzene (CAS No. 1198-61-4): Properties, Applications, and Industry Insights

1,3-Dichlorotetrafluorobenzene (CAS No. 1198-61-4) is a fluorinated aromatic compound widely recognized for its unique chemical properties and versatility in industrial applications. This halogenated benzene derivative, characterized by two chlorine and four fluorine substituents, has garnered significant attention in sectors such as pharmaceuticals, agrochemicals, and specialty materials. Its molecular structure (C6Cl2F4) contributes to exceptional thermal stability, low reactivity, and compatibility with high-performance formulations.

In recent years, the demand for fluorinated compounds like 1,3-Dichlorotetrafluorobenzene has surged due to their role in advancing green chemistry and sustainable manufacturing. Researchers and engineers frequently search for "eco-friendly fluorinated solvents" or "high-temperature stable benzene derivatives," highlighting the compound's alignment with modern industrial trends. Its low environmental persistence compared to traditional chlorinated solvents further enhances its appeal.

The synthesis of CAS 1198-61-4 typically involves controlled halogenation of tetrafluorobenzene, ensuring high purity for critical applications. Analytical techniques such as GC-MS and NMR spectroscopy are employed to verify its composition, addressing common user queries like "how to test 1,3-Dichlorotetrafluorobenzene purity." The compound's compatibility with polymerization catalysts and dielectric fluids also makes it a subject of interest in "advanced material science" forums.

From an industrial perspective, 1,3-Dichlorotetrafluorobenzene serves as a key intermediate in synthesizing liquid crystals and electronic coatings. Its dielectric properties are particularly valued in "miniaturized electronic components," a trending topic in the era of IoT and 5G technology. Additionally, its role in agrochemical formulations aligns with the growing focus on "precision farming chemicals," addressing pest resistance challenges.

Safety and handling of 1198-61-4 follow standard protocols for fluorinated organics, with emphasis on proper ventilation and PPE. Regulatory databases often feature searches like "1,3-Dichlorotetrafluorobenzene SDS," reflecting user concerns about workplace safety. The compound's stability under extreme conditions (up to 300°C) further distinguishes it in "high-performance lubricant additives" research.

Future prospects for 1,3-Dichlorotetrafluorobenzene include potential applications in carbon capture technologies and next-gen refrigerants, areas dominating sustainability discussions. As industries seek alternatives to ozone-depleting substances, this compound's balanced halogen composition positions it as a candidate for "low-GWP chemical solutions," a frequently searched term in environmental chemistry circles.